Cas no 2097929-33-2 (1-(3-Chlorophenyl)-3-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}urea)

• Product Name: 1-(3-Chlorophenyl)-3-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}urea
• CAS No: 2097929-33-2
• MF: C₁₇H₁₄ClN₅O
• MW: 339.778961658478
• CID: 5469702
• Update Time: 2025-05-25

1-(3-Chlorophenyl)-3-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-3-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}urea
• 1-(3-chlorophenyl)-3-[(3-pyridin-4-ylpyrazin-2-yl)methyl]urea
• 1-(3-Chlorophenyl)-3-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}urea

• Inchi： 1S/C17H14ClN5O/c18-13-2-1-3-14(10-13)23-17(24)22-11-15-16(21-9-8-20-15)12-4-6-19-7-5-12/h1-10H,11H2,(H2,22,23,24)
• InChI Key： POFYVBVZPFXBOT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(NCC1C(C2C=CN=CC=2)=NC=CN=1)=O

Computed Properties

• Exact Mass: 339.0886878 g/mol
• Monoisotopic Mass: 339.0886878 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 339.8
• XLogP3: 1.5
• Topological Polar Surface Area: 79.8

Additional information on 1-(3-Chlorophenyl)-3-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}urea

1-(3-Chlorophenyl)-3-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}urea: A Comprehensive Overview

1-(3-Chlorophenyl)-3-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}urea, commonly referred to by its CAS number 2097929-33-2, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique molecular structure, which combines a urea moiety with a pyridine and pyrazine ring system, making it a valuable compound for both academic research and industrial applications.

The molecular structure of 1-(3-Chlorophenyl)-3-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}urea is notable for its complexity and functional diversity. The presence of the pyridine ring at the 4-position of the pyrazine ring introduces significant electronic effects, which influence the compound's reactivity and stability. Recent studies have highlighted the importance of such heterocyclic systems in drug design, particularly in the development of kinase inhibitors and other therapeutic agents.

In terms of chemical properties, this compound exhibits a high degree of thermal stability, making it suitable for use in high-temperature reactions. Its solubility characteristics have also been extensively studied, with findings indicating moderate solubility in polar solvents such as DMF and DMSO. These properties make it an ideal candidate for use in organic synthesis and catalytic processes.

The synthesis of 1-(3-Chlorophenyl)-3-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}urea involves a multi-step process that typically begins with the preparation of the pyrazine derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving yield rates. These developments have been documented in several high-profile chemistry journals, underscoring the compound's importance in modern chemical research.

In the field of pharmacology, this compound has shown promising results as a potential therapeutic agent. Preclinical studies have demonstrated its ability to inhibit certain protein kinases, which are implicated in various disease states, including cancer and inflammatory disorders. The selective inhibition of these kinases suggests that this compound could serve as a lead molecule for drug development programs targeting these conditions.

Beyond its pharmacological applications, 1-(3-Chlorophenyl)-3-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}urea has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of new semiconductor materials. Recent research has explored its potential as an active layer material in organic photovoltaic devices, where its ability to facilitate charge transport has been particularly advantageous.

The environmental impact of this compound has also been a topic of recent interest. Studies have shown that it exhibits low toxicity to aquatic organisms under standard test conditions, which is a favorable attribute for compounds intended for industrial or agricultural use. However, further research is needed to fully understand its long-term environmental fate and potential risks.

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